Cas no 1805844-97-6 (Ethyl 2-(1-bromo-2-oxopropyl)-4-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-(1-bromo-2-oxopropyl)-4-(trifluoromethylthio)benzoate
• CAS No: 1805844-97-6
• MF: C₁₃H₁₂BrF₃O₃S
• MW: 385.196792602539
• CID: 4956475
• Update Time: 2025-10-29

Ethyl 2-(1-bromo-2-oxopropyl)-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-bromo-2-oxopropyl)-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C13H12BrF3O3S/c1-3-20-12(19)9-5-4-8(21-13(15,16)17)6-10(9)11(14)7(2)18/h4-6,11H,3H2,1-2H3
• InChI Key： WMYQJEPYGDFQOE-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1C(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 389
• XLogP3: 4.4
• Topological Polar Surface Area: 68.7

Additional information on Ethyl 2-(1-bromo-2-oxopropyl)-4-(trifluoromethylthio)benzoate

Research Briefing on Ethyl 2-(1-bromo-2-oxopropyl)-4-(trifluoromethylthio)benzoate (CAS: 1805844-97-6)

Ethyl 2-(1-bromo-2-oxopropyl)-4-(trifluoromethylthio)benzoate (CAS: 1805844-97-6) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethylthio and bromo-oxopropyl functional groups, exhibits potential applications in drug discovery and development. Recent studies have explored its synthetic pathways, biological activities, and potential therapeutic uses, making it a subject of significant scientific interest.

The synthesis of Ethyl 2-(1-bromo-2-oxopropyl)-4-(trifluoromethylthio)benzoate involves multi-step organic reactions, including the introduction of the trifluoromethylthio group and subsequent bromination. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for further pharmacological evaluations. The compound's structural features suggest it may interact with various biological targets, particularly those involved in inflammatory and oncogenic pathways.

Preliminary in vitro studies have demonstrated that Ethyl 2-(1-bromo-2-oxopropyl)-4-(trifluoromethylthio)benzoate exhibits moderate inhibitory activity against certain enzymes and receptors. For instance, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. Additionally, its trifluoromethylthio moiety may enhance its binding affinity and metabolic stability, making it a candidate for further optimization in drug design.

Recent advancements in computational chemistry have enabled researchers to model the interactions between Ethyl 2-(1-bromo-2-oxopropyl)-4-(trifluoromethylthio)benzoate and its potential biological targets. Molecular docking studies suggest that the compound's bromo-oxopropyl group may form critical hydrogen bonds with active site residues, while the trifluoromethylthio group contributes to hydrophobic interactions. These insights are guiding the design of derivatives with improved potency and selectivity.

Despite these promising findings, further in vivo studies are needed to evaluate the compound's pharmacokinetics, toxicity, and therapeutic efficacy. Challenges such as solubility and bioavailability must also be addressed to advance its development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of Ethyl 2-(1-bromo-2-oxopropyl)-4-(trifluoromethylthio)benzoate in medicinal applications.

In conclusion, Ethyl 2-(1-bromo-2-oxopropyl)-4-(trifluoromethylthio)benzoate represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and preliminary biological activities warrant further investigation, particularly in the context of inflammation and cancer. Continued research and optimization may lead to the discovery of novel drugs with enhanced efficacy and safety profiles.